N-Boc-thiourea
Cat. No. B1334543
M. Wt: 176.24 g/mol
InChI Key: JKXQTODLIZBUDE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08148380B2
Procedure details
To a solution of N-Boc-thiourea (3.0 g, 17 mmol) in acetone (75 mL) was added 1,3-dichloroacetone (2.4 g, 18.7 mmol) at once. The mixture was stirred at room temperature for 72 h. The reaction mixture was treated with 3 g of NaHCO3 and stirred for 15 min. The solids were removed by filtration and the filtrate was concentrated in vacuo. Column chromatography (EtOAc/Heptanes 4/1) afforded N-Boc-4-(chloromethyl)thiazol-2-amine (2.9 g, 11.6 mmol, 68%) as a white solid.
Name
Yield
68%
Identifiers
|
REACTION_CXSMILES
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[C:1]([NH:8][C:9]([NH2:11])=[S:10])([O:3][C:4]([CH3:7])([CH3:6])[CH3:5])=[O:2].[Cl:12][CH2:13][C:14]([CH2:16]Cl)=O.C([O-])(O)=O.[Na+]>CC(C)=O>[C:1]([NH:8][C:9]1[S:10][CH:16]=[C:14]([CH2:13][Cl:12])[N:11]=1)([O:3][C:4]([CH3:6])([CH3:7])[CH3:5])=[O:2] |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
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3 g
|
|
Type
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reactant
|
|
Smiles
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C(=O)(OC(C)(C)C)NC(=S)N
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|
Name
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|
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Quantity
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2.4 g
|
|
Type
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reactant
|
|
Smiles
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ClCC(=O)CCl
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|
Name
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|
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Quantity
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75 mL
|
|
Type
|
solvent
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|
Smiles
|
CC(=O)C
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Step Two
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Name
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|
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Quantity
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3 g
|
|
Type
|
reactant
|
|
Smiles
|
C(=O)(O)[O-].[Na+]
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
|
Type
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CUSTOM
|
|
Details
|
The mixture was stirred at room temperature for 72 h
|
|
Rate
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UNSPECIFIED
|
|
RPM
|
0
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Other
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Conditions are dynamic
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1
|
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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stirred for 15 min
|
|
Duration
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15 min
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
The solids were removed by filtration
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
the filtrate was concentrated in vacuo
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Outcomes
Product
Details
Reaction Time |
72 h |
|
Name
|
|
|
Type
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product
|
|
Smiles
|
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(=O)(OC(C)(C)C)NC=1SC=C(N1)CCl
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 11.6 mmol | |
| AMOUNT: MASS | 2.9 g | |
| YIELD: PERCENTYIELD | 68% | |
| YIELD: CALCULATEDPERCENTYIELD | 68.2% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
